Cas no 19005-66-4 (3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile)

• Product name: 3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile
• CAS No: 19005-66-4
• MDL: MFCD19011714
• CID: 4627773
• PubChem ID: 63812480

3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile

• MDL： MFCD19011714

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile

Comprehensive Analysis of 3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile (CAS No. 19005-66-4): Properties, Applications, and Industry Insights

3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile (CAS 19005-66-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This nitro-substituted benzonitrile derivative features a 1,2,4-triazole ring, which contributes to its versatile reactivity and potential applications. The compound's molecular formula C9H5N5O2 and molecular weight 215.17 g/mol make it an interesting subject for synthetic chemists exploring heterocyclic compounds with bioactive properties.

Recent studies highlight the growing importance of triazole-containing compounds in drug discovery, with particular interest in their antimicrobial and antifungal activities. The presence of both nitro and cyano functional groups in 3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile enhances its potential as a building block for pharmaceutical intermediates. Researchers are investigating its role in developing new crop protection agents, aligning with the agricultural industry's demand for eco-friendly pesticides and sustainable farming solutions.

The synthesis of CAS 19005-66-4 typically involves multi-step reactions starting from 4-fluorobenzonitrile, with careful control of reaction conditions to achieve optimal yield. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's purity and structural integrity. Its physical properties, including solubility in common organic solvents and melting point range, make it suitable for various chemical transformations in laboratory settings.

In the context of current research trends, 3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile has shown promise in medicinal chemistry applications. The compound's ability to participate in click chemistry reactions makes it valuable for creating drug-like molecules with improved pharmacokinetic properties. Pharmaceutical companies are exploring its derivatives as potential enzyme inhibitors, particularly in kinase-targeted therapies that address various health conditions.

From an industrial perspective, the production scale-up of 19005-66-4 requires careful consideration of green chemistry principles to minimize environmental impact. Manufacturers are adopting continuous flow chemistry techniques to improve the atom economy of synthesis processes. The compound's stability under various storage conditions and compatibility with standard chemical handling protocols contribute to its growing commercial viability.

Quality control measures for 3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile emphasize rigorous impurity profiling to meet pharmaceutical-grade standards. Advanced analytical techniques like UHPLC-MS help identify and quantify trace impurities that might affect downstream applications. The compound's structure-activity relationship studies are providing valuable insights for designing more effective bioactive molecules with reduced side effects.

Emerging applications of CAS 19005-66-4 extend to material science, where researchers are investigating its potential as a precursor for functional materials with unique electronic properties. The compound's conjugated system and electron-withdrawing groups make it interesting for developing organic semiconductors and photovoltaic materials, aligning with renewable energy research trends.

Regulatory aspects surrounding 3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile focus on proper safety data sheet documentation and compliance with international chemical regulations. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should be observed during handling. The compound's environmental fate and biodegradability are subjects of ongoing research to ensure sustainable use across industries.

The global market for specialty chemicals like 19005-66-4 is experiencing growth driven by increased R&D investment in precision agriculture and targeted therapies. Suppliers are developing improved packaging solutions and storage recommendations to maintain product quality during transportation and long-term storage. Custom synthesis services for triazole derivatives are becoming more prevalent to meet diverse research needs.

Future research directions for 3-nitro-4-(1H-1,2,4-triazol-1-yl)benzonitrile include exploring its potential in combinatorial chemistry libraries and high-throughput screening platforms. The compound's modular structure allows for numerous structural modifications, enabling the creation of diverse chemical libraries for biological evaluation. These developments position CAS 19005-66-4 as a valuable tool in modern drug discovery pipelines and agrochemical innovation.